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Compound of Interest

Compound Name: SN-38 4-Deoxy-glucuronide

Cat. No.: B15294098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and context

of SN-38 4-Deoxy-glucuronide. Given that this compound is primarily known as a byproduct in

the synthesis of the major SN-38 metabolite, SN-38 glucuronide (SN-38G), this document will

also delve into the metabolic pathway of SN-38 and the analytical methods used for its related

compounds.

Chemical Identity and Structure
SN-38 4-Deoxy-glucuronide is recognized as an impurity that can arise during the chemical

synthesis of SN-38 glucuronide. Its structural distinction lies in the absence of a hydroxyl group

at the 4-position of the glucuronic acid moiety.

Below is a table summarizing the key chemical identifiers for SN-38 4-Deoxy-glucuronide.
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Identifier Value

Molecular Formula C₂₈H₂₆N₂O₁₀[1]

Molecular Weight 550.51 g/mol [1]

Alternate CAS Number 1391052-70-2 (relative stereochemistry)[1]

InChI

InChI=1S/C28H26N2O10/c1-3-13-14-7-12(39-

26-23(32)20(31)9-21(40-26)25(34)35)5-6-

18(14)29-22-15(13)10-30-19(22)8-17-

16(24(30)33)11-38-27(36)28(17,37)4-2/h5-

9,20,23,26,31-32,37H,3-4,10-11H2,1-2H3,

(H,34,35)/t20-,23+,26+,28-/m0/s1[1]

SMILES

CCC1=C2C(C(N3C2)=CC(--INVALID-LINK--

(CC)C(OC4)=O)=C4C3=O)=NC5=CC=C(O[C@

H]6--INVALID-LINK----INVALID-LINK--

C=C(C(O)=O)O6)C=C51[1]

Context of Formation: The Glucuronidation of SN-38
SN-38 is the potent, active metabolite of the anticancer drug irinotecan.[2] Its elimination from

the body is primarily mediated by glucuronidation to form SN-38 glucuronide (SN-38G), a more

water-soluble and less toxic compound that can be excreted.[2][3] This metabolic process is

catalyzed by UDP-glucuronosyltransferases (UGTs), with UGT1A1 being the principal enzyme

involved.[2]

The formation of SN-38 4-Deoxy-glucuronide as a byproduct would occur during the chemical

synthesis of SN-38G, likely due to incomplete hydroxylation of the glucuronic acid precursor or

side reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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